Cas no 30981-98-7 (2-(2,3-Dimethylphenyl)acetic acid)

• Product Name: 2-(2,3-Dimethylphenyl)acetic acid
• CAS No: 30981-98-7
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD03844736
• CID: 53675
• PubChem ID: 20572731
• Update Time: 2025-05-19

2-(2,3-Dimethylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dimethylphenyl)acetic acid
• 2,3-Dimethylphenylacetic Acid
• 2,3-dimethylBenzeneacetic acid
• (2,3-dimethyl-phenyl)-acetic acid
• (2,3-Dimethyl-phenyl)-essigsaeure
• 2,3-DIFLUORO-4-(TRIFLUOROMETHYL)PHENYLACETIC ACID
• Aceticacid, 2,3-xylyl- (6CI)
• SY021883
• CL8748
• AKOS011841636
• AS-15834
• xylene-acetic acid
• AM62266
• DTXSID30608876
• 30981-98-7
• Benzeneacetic acid, 2,3-dimethyl-
• AC-4192
• EN300-100657
• 2,3-Dimethylphenylaceticacid
• Dimethylbenzeneacetic acid
• (2,3-DIMETHYLPHENYL)ACETIC ACID
• MFCD03844736
• SCHEMBL228994
• AMPNBNGNPLXMOP-UHFFFAOYSA-N
• FT-0638945
• A21812
• DB-047943
• 2,3-Dimethyl-benzeneacetic Acid; 2,3-Xylyl-acetic Acid;

• MDL： MFCD03844736
• Inchi： 1S/C10H12O2/c1-7-4-3-5-9(8(7)2)6-10(11)12/h3-5H,6H2,1-2H3,(H,11,12)
• InChI Key： AMPNBNGNPLXMOP-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC=C(C)C=1C)=O

Computed Properties

• Exact Mass: 164.08400
• Monoisotopic Mass: 164.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 116-117°C
• Boiling Point: 266.7±20.0 °C at 760 mmHg
• Flash Point: 115.1±21.8 °C
• Refractive Index: 1.542
• PSA: 37.30000
• LogP: 1.93050
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-(2,3-Dimethylphenyl)acetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on 2-(2,3-Dimethylphenyl)acetic acid

Comprehensive Overview of 2-(2,3-Dimethylphenyl)acetic Acid (CAS No. 30981-98-7)

2-(2,3-Dimethylphenyl)acetic acid, also known by its CAS number 30981-98-7, is a versatile organic compound with significant applications in the fields of pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which consists of a carboxylic acid group attached to a 2,3-dimethylphenyl ring. The specific arrangement of substituents on the phenyl ring imparts distinct chemical and physical properties to this compound, making it a valuable intermediate in various synthetic pathways.

The molecular formula of 2-(2,3-Dimethylphenyl)acetic acid is C₁₀H₁₂O₂, and its molecular weight is approximately 164.20 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point ranges from 75 to 77°C, and it exhibits moderate stability under standard laboratory conditions.

In the pharmaceutical industry, 2-(2,3-Dimethylphenyl)acetic acid has gained attention as a key intermediate in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). NSAIDs are widely used to manage pain, inflammation, and fever. Recent studies have highlighted the potential of this compound in the development of novel NSAIDs with improved efficacy and reduced side effects. For instance, researchers at the University of California have reported that derivatives of 2-(2,3-Dimethylphenyl)acetic acid exhibit enhanced anti-inflammatory activity and better pharmacokinetic profiles compared to traditional NSAIDs.

Beyond its role in pharmaceuticals, 2-(2,3-Dimethylphenyl)acetic acid is also utilized in the synthesis of advanced materials and coatings. Its unique chemical structure allows it to participate in various reactions, such as esterification, amidation, and coupling reactions. These reactions enable the creation of functionalized polymers and coatings with tailored properties for specific applications. For example, a study published in the Journal of Polymer Science demonstrated that copolymers derived from 2-(2,3-Dimethylphenyl)acetic acid exhibit excellent thermal stability and mechanical strength, making them suitable for use in high-performance coatings and adhesives.

The environmental impact of 2-(2,3-Dimethylphenyl)acetic acid has also been a subject of recent research. Studies have shown that this compound can be biodegraded under certain conditions, which is an important consideration for its industrial use. Researchers at the University of Manchester have conducted biodegradation studies using various microbial strains and found that certain bacteria can effectively break down 2-(2,3-Dimethylphenyl)acetic acid. This finding suggests that the compound can be managed more sustainably in industrial processes.

In terms of safety and handling, 2-(2,3-Dimethylphenyl)acetic acid should be stored in a cool, dry place away from strong oxidizing agents. Personal protective equipment (PPE), including gloves and safety goggles, should be worn when handling this compound to prevent skin contact and inhalation. While it is not classified as a hazardous material under current regulations, proper safety protocols should always be followed to ensure safe handling.

The future prospects for 2-(2,3-Dimethylphenyl)acetic acid are promising. Ongoing research continues to uncover new applications and derivatives with enhanced properties. For instance, recent advancements in catalytic methods have enabled more efficient synthesis routes for this compound, reducing production costs and environmental impact. Additionally, interdisciplinary collaborations between chemists and materials scientists are exploring novel uses for 2-(2,3-Dimethylphenyl)acetic acid in areas such as drug delivery systems and smart materials.

In conclusion, 2-(2,3-Dimethylphenyl)acetic acid (CAS No. 30981-98-7) is a multifunctional compound with a wide range of applications in pharmaceuticals, chemical synthesis, and materials science. Its unique chemical structure and versatile reactivity make it an invaluable intermediate in various synthetic pathways. As research continues to advance our understanding of this compound's properties and potential applications, it is likely to play an increasingly important role in future scientific and industrial developments.